5-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)furan-2-carboxamide

• IUPAC Name: 5-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H13Cl2NO2/c1-11-5-6-12(9-15(11)20)16-7-8-17(23-16)18(22)21-14-4-2-3-13(19)10-14/h2-10H,1H3,(H,21,22)
• InChI Key: WAVSPCMUEPGWRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC=C(O2)C(=O)NC3=CC(=CC=C3)Cl)Cl
• Molecular Formula: C18H13Cl2NO2
• Molecular Weight: 346.2 g/mol

Description

5-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)furan-2-carboxamide is a synthetic organic compound that belongs to the class of furan carboxamides. These compounds are known for their diverse applications in medicinal chemistry and material science due to their unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)furan-2-carboxamide typically involves the following steps:

Formation of the furan ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Substitution reactions: Introduction of the chloro and methyl groups on the phenyl rings can be done using electrophilic aromatic substitution reactions.

Amidation: The final step involves the formation of the carboxamide group through the reaction of the furan carboxylic acid with an amine.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Batch reactors: For small-scale production.

Continuous flow reactors: For large-scale production, ensuring consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of furan-2,3-diones.

Reduction: Reduction reactions can target the carboxamide group, converting it to an amine.

Substitution: The chloro groups on the phenyl rings can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Amines, thiols, and alcohols.

Major Products

Oxidation products: Furan-2,3-diones.

Reduction products: Amines.

Substitution products: Various substituted phenyl derivatives.

Scientific Research Applications

Chemistry

Catalysis: Used as a ligand in catalytic reactions.

Material Science: Incorporated into polymers for enhanced properties.

Biology

Drug Development:

Medicine

Therapeutic Agents: Investigated for potential use as anti-inflammatory or anticancer agents.

Industry

Chemical Synthesis: Used as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 5-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)furan-2-carboxamide involves:

Molecular Targets: Binding to specific enzymes or receptors.

Pathways: Modulating biochemical pathways related to inflammation or cell proliferation.

Comparison with Similar Compounds

Similar Compounds

• 5-(3-chlorophenyl)-N-(3-chlorophenyl)furan-2-carboxamide
• 5-(4-methylphenyl)-N-(3-chlorophenyl)furan-2-carboxamide

Uniqueness

• Structural Features : The presence of both chloro and methyl groups on the phenyl rings provides unique steric and electronic properties.
• Reactivity : Different reactivity patterns compared to similar compounds due to the specific substitution pattern.